Cas no 65564-87-6 (3-(p-Tolyl)cyclopent-2-enone)

• Product Name: 3-(p-Tolyl)cyclopent-2-enone
• CAS No: 65564-87-6
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 1699461
• Update Time: 2025-04-26

3-(p-Tolyl)cyclopent-2-enone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-(4-methylphenyl)-
• 3-(p-Tolyl)cyclopent-2-enone

• Inchi： 1S/C12H12O/c1-9-2-4-10(5-3-9)11-6-7-12(13)8-11/h2-5,8H,6-7H2,1H3
• InChI Key： MFJWMYNWJWHZGX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 172.08886

Experimental Properties

• PSA: 17.07

Additional information on 3-(p-Tolyl)cyclopent-2-enone

2-Cyclopenten-1-one, 3-(4-methylphenyl)- (CAS No. 65564-87-6): A Comprehensive Overview of Its Chemistry and Applications

2-Cyclopenten-1-one, 3-(4-methylphenyl)-, also known as 3-(4-methylphenyl)cyclopentenone, is an organic compound characterized by its unique structural features and versatile chemical properties. This molecule belongs to the class of cyclopentenones, which are cyclic ketones with a five-membered ring containing a double bond. The presence of a substituted phenyl group at the C3 position—specifically a para-methylphenyl substituent—confers distinct reactivity and biological activity compared to its unsubstituted counterparts. With a CAS registry number of 65564-87-6, this compound has garnered attention in recent years for its role in synthetic chemistry and emerging applications in pharmaceutical research.

The core structure of 2-cyclopenten-1-one forms the basis of this molecule, with the para-methylphenyl group attached via a carbon-carbon bond at the third position of the cyclopentene ring. This substitution pattern not only stabilizes the conjugated system through resonance but also introduces hydrophobic character due to the aromatic ring and methyl group. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting protein-protein interactions (PPIs). For instance, researchers have explored its ability to form Michael acceptors, which are critical for modulating cellular processes such as apoptosis and inflammation.

In terms of physical properties, 2-cyclopenten-1-one, 3-(4-methylphenyl)- exhibits a melting point of approximately 90°C and a boiling point around 190°C under standard conditions. Its solubility profile is notable: it is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethanol. These characteristics make it amenable to purification via recrystallization or distillation, depending on experimental requirements. The compound’s UV-vis spectrum shows strong absorption bands between 280–300 nm due to π–π* transitions within its conjugated system, enabling spectroscopic analysis for quality control purposes.

Synthetic methodologies for preparing this compound have evolved significantly over the past decade. Traditional approaches involved Friedel-Crafts acylation followed by ring-opening reactions or Diels-Alder cycloadditions; however, modern protocols now prioritize atom-efficient strategies. A notable advancement published in *Organic Letters* (2023) describes a palladium-catalyzed arylation process that directly installs the para-methylphenyl group onto cyclopentanone derivatives under mild conditions. This method reduces waste generation compared to classical methods and has been validated for scalability in industrial settings. Additionally, computational studies using density functional theory (DFT) have revealed optimal reaction pathways for synthesizing analogs with tailored substituents at the cyclopentene ring.

Biochemical studies have underscored its intriguing role in cellular signaling pathways. In vitro experiments demonstrated that this compound selectively inhibits phospholipase A₂ (PLA₂), an enzyme central to inflammatory responses. A groundbreaking study from *Journal of Medicinal Chemistry* (2023) showed that when administered to murine models of arthritis at submicromolar concentrations, it suppressed cytokine production without cytotoxic effects on normal cells—a critical advantage over conventional anti-inflammatory agents like NSAIDs that often exhibit off-target toxicity. Furthermore, its structural similarity to natural products such as curcumin has inspired investigations into its potential synergistic effects when combined with other therapeutic compounds.

Recent applications extend beyond traditional medicinal chemistry into nanotechnology and material science. Researchers at MIT reported in *Advanced Materials* (2023) that functionalized derivatives of this cyclopentenone can act as crosslinking agents for polymeric drug delivery systems, enhancing their stability under physiological conditions while maintaining controlled release profiles. The para-methyl group’s electron-donating nature facilitates these interactions by stabilizing reactive intermediates during polymerization—a property leveraged to design stimuli-responsive hydrogels for targeted cancer therapy.

Clinical relevance remains an active area of exploration despite limited human trials thus far. Preclinical data indicate that when conjugated with monoclonal antibodies via click chemistry strategies described in *Nature Communications* (2023), it enhances antibody-drug conjugate (ADC) stability by preventing premature payload release before reaching tumor sites. This application addresses a major challenge in ADC development: maintaining therapeutic efficacy while minimizing systemic toxicity—a breakthrough highlighted by industry experts as transformative for oncology pipelines.

In enzymology research, this compound has emerged as a selective probe for studying caspase activation pathways during programmed cell death (*Cell Death & Disease*, 2023). Its ability to covalently bind cysteine residues on caspase enzymes allows real-time tracking using fluorescent tagging techniques without perturbing cellular homeostasis—a significant improvement over traditional irreversible inhibitors that often induce nonspecific stress responses.

Environmental compatibility studies further validate its industrial utility (*Green Chemistry*, 2024). When used as an intermediate in green solvent-based syntheses (e.g., dimethyl carbonate), it achieves comparable yields to conventional methods while reducing energy consumption by up to 40%. Regulatory compliance analyses confirm no classification under hazardous materials frameworks due to its low acute toxicity profile—oral LD₅₀ exceeding 5 g/kg in rodent models—as reported by OECD guidelines-compliant testing facilities.

Market demand continues growing driven by advancements in ADC technologies and PPI modulator discovery programs targeting neurodegenerative diseases such as Alzheimer’s (*ACS Chemical Neuroscience*, 2023). Pharmaceutical companies are increasingly incorporating this compound into combinatorial libraries screened against β-secretase enzymes responsible for amyloid precursor protein cleavage—a key therapeutic angle currently under Phase I clinical evaluation according to FDA filings accessible via ClinicalTrials.gov.

Spectroscopic characterization techniques continue refining our understanding of its molecular behavior (*Analytical Chemistry*, 2024). High-resolution NMR data reveal dynamic conformational changes between planar and non-planar geometries depending on solvent polarity—a phenomenon critical for predicting binding affinities toward membrane-bound proteins like GPCRs studied using cryo-electron microscopy approaches.

Structural analogs incorporating fluorinated substituents at the phenyl ring are now being investigated for improved pharmacokinetic properties (*Journal of Pharmaceutical Sciences*, Q1/’para-methyl groups may be replaced with trifluoromethyl moieties) enhancing metabolic stability while preserving enzymatic inhibition activity observed across multiple model systems including HeLa cell cultures and zebrafish embryos used for developmental toxicity screening.